molecular formula C6H4ClF2NO2S B6145670 6-(difluoromethyl)pyridine-2-sulfonyl chloride CAS No. 1785105-96-5

6-(difluoromethyl)pyridine-2-sulfonyl chloride

Cat. No. B6145670
CAS RN: 1785105-96-5
M. Wt: 227.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-(difluoromethyl)pyridine-2-sulfonyl chloride” is a chemical compound with the molecular formula C6H4ClF2NO2S . It is a reagent used in the gem-difluoroolefination of aldehydes and ketones . It is also used as a reagent in the nucleophilic difluoro (sulfonato)methylation of alcohols, N-sulfinyl imines, and halides .


Molecular Structure Analysis

The molecular structure of “6-(difluoromethyl)pyridine-2-sulfonyl chloride” consists of a pyridine ring with a sulfonyl chloride group and a difluoromethyl group attached to it . The exact positions of these groups on the pyridine ring can be determined by the numbering in the name of the compound.


Chemical Reactions Analysis

“6-(difluoromethyl)pyridine-2-sulfonyl chloride” is used as a reagent in various chemical reactions. It is used in the gem-difluoroolefination of aldehydes and ketones . It is also used as a reagent in the nucleophilic difluoro (sulfonato)methylation of alcohols, N-sulfinyl imines, and halides .

Safety and Hazards

“6-(difluoromethyl)pyridine-2-sulfonyl chloride” is classified as Acute Tox. 3 Oral - Eye Irrit. 2. It is considered combustible, acutely toxic, and can cause chronic effects .

Mechanism of Action

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-(difluoromethyl)pyridine-2-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a pyridine ring that has a difluoromethyl group attached to it. This can be achieved through a series of reactions that involve the functionalization of the pyridine ring and subsequent introduction of the sulfonyl chloride group.", "Starting Materials": [ "2,6-difluoromethylpyridine", "sulfonyl chloride", "thionyl chloride", "pyridine", "triethylamine", "dichloromethane", "diethyl ether", "sodium bicarbonate", "water" ], "Reaction": [ "1. 2,6-difluoromethylpyridine is reacted with pyridine and triethylamine in dichloromethane to form the corresponding pyridinium salt.", "2. Thionyl chloride is added to the reaction mixture to convert the pyridinium salt to the corresponding pyridine-2-sulfonyl chloride.", "3. The reaction mixture is then cooled and the excess thionyl chloride is removed by distillation.", "4. The resulting pyridine-2-sulfonyl chloride is dissolved in diethyl ether and washed with a solution of sodium bicarbonate to remove any remaining acid impurities.", "5. The organic layer is then dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield 6-(difluoromethyl)pyridine-2-sulfonyl chloride as a white solid." ] }

CAS RN

1785105-96-5

Product Name

6-(difluoromethyl)pyridine-2-sulfonyl chloride

Molecular Formula

C6H4ClF2NO2S

Molecular Weight

227.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.